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Compound of Interest

Compound Name: Disperse yellow 211

CAS No.: 86836-02-4

Cat. No.: B15599773

Get Quote

Introduction
Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for

dyeing polyester and other synthetic fibers.[1] The identification of these dyes is crucial in

various fields, including forensic science, quality control in the textile industry, and

environmental monitoring.[2] Traditional methods for dye analysis often involve time-consuming

extraction and chromatographic separation steps.[3][4] Direct Analysis in Real Time Mass

Spectrometry (DART-MS) offers a rapid, high-throughput alternative, requiring minimal to no

sample preparation for the direct analysis of dyes on textile fibers.[5][6] This application note

details a protocol for the rapid identification of Disperse Yellow 211 on polyester fibers using

DART-MS.

Principle of DART-MS
DART is an ambient ionization technique that utilizes a heated stream of metastable gas,

typically helium, to desorb and ionize analytes from a sample surface.[6] The heated gas

facilitates the thermal desorption of the dye molecules from the fiber, while the metastable

helium atoms initiate a series of gas-phase reactions that lead to the ionization of the analyte.

[5] The resulting ions are then introduced into a mass spectrometer for detection and analysis.
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This method allows for the direct analysis of solid samples in their native state, significantly

reducing analysis time.[6]

Experimental Protocol
Materials and Reagents

Sample: Polyester fibers dyed with Disperse Yellow 211.

Instrumentation:

DART ion source

High-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Quadrupole Time-of-

Flight (QTOF))

Gas Supply: High-purity helium

Tools: Fine-tipped tweezers for sample handling.

Sample Preparation
No specific sample preparation is required. A single fiber or a small piece of the dyed fabric can

be analyzed directly.[1][5]

DART-MS Analysis
Instrument Setup:

Set the DART-MS parameters as detailed in Table 1.

Allow the instrument to stabilize.

Sample Introduction:

Using tweezers, hold a single fiber or a small section of the dyed fabric in the gap between

the DART ion source and the mass spectrometer inlet.

Data Acquisition:
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Acquire mass spectra in positive ion mode over a relevant mass range for Disperse
Yellow 211 (exact mass: 361.0632 g/mol ).

Results and Data Presentation
The DART-MS analysis of polyester fibers dyed with Disperse Yellow 211 resulted in the

successful detection of the protonated molecule ([M+H]⁺). The methodology proved to be

sensitive for the positive characterization of the disperse dye directly from the fiber.[1] While

specific quantitative data such as detection limits were not detailed in the primary reference,

the key operational parameters for successful analysis are summarized below.

Table 1: DART-MS Operational Parameters for the Analysis of Disperse Dyes on Polyester

Fibers

Parameter Value

Ionization Mode Positive

DART Gas Helium

DART Gas Temperature 300°C

DART to MS Inlet Distance ~1 cm

Mass Spectrometer High-Resolution (QTOF)

Data Acquisition Real-time mass spectra collection

Source: Adapted from methodology described for disperse dye analysis on polyester.[7]

Visualizations
Experimental Workflow
The following diagram illustrates the streamlined workflow for the identification of Disperse
Yellow 211 on fibers using DART-MS.
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Sample Handling

DART-MS Analysis

Data Processing

Dyed Fiber Sample
(Disperse Yellow 211 on Polyester)

Hold sample with tweezers

Minimal Preparation

DART Ion Source
(Heated Helium Gas at 300°C)

Introduce sample into gas stream

Mass Spectrometer Inlet

Ion Transfer

Mass Spectrometer
(QTOF)

Data Acquisition System
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Acquire Raw Mass Spectrum

Identify Protonated Molecular Ion
([M+H]⁺)

Match m/z to Disperse Yellow 211
(Expected m/z: 362.0710)

Confirmation of Disperse Yellow 211

Yes

No Match Found

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. 5.3. DART parameters and method development [bio-protocol.org]

To cite this document: BenchChem. [Application Note: Rapid Identification of Disperse Yellow
211 on Fibers using DART-MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599773/docs#application-note-rapid-identification-
of-disperse-yellow-211-on-fibers-using-dart-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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